Cas no 923249-13-2 ((1-amino-4-methylpentan-2-yl)dimethylamine)

• Product Name: (1-amino-4-methylpentan-2-yl)dimethylamine
• CAS No: 923249-13-2
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• MDL: MFCD08444513
• CID: 3109457
• PubChem ID: 16228003
• Update Time: 2025-04-21

(1-amino-4-methylpentan-2-yl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• N-[1-(aminomethyl)-3-methylbutyl]-N,N-dimethylamine
• AKOS000200700
• YLB24913
• N2,N2,4-trimethylpentane-1,2-diamine
• 923249-13-2
• EN300-27721
• G58436
• 102-642-8
• F2186-0037
• CS-0244407
• 2-N,2-N,4-trimethylpentane-1,2-diamine
• AKOS016899592
• (1-amino-4-methylpentan-2-yl)dimethylamine

• MDL： MFCD08444513
• Inchi： 1S/C8H20N2/c1-7(2)5-8(6-9)10(3)4/h7-8H,5-6,9H2,1-4H3
• InChI Key： UQFMHTQPKOPGTA-UHFFFAOYSA-N
• SMILES： N(C)(C)C(CN)CC(C)C

Computed Properties

• Exact Mass: 144.162648646Da
• Monoisotopic Mass: 144.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų